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Aurora Kinase Inhibitor II Aurora Kinase Inhibitor II The Aurora kinases are a family of serine/threonine kinases that are key regulators of mitosis and cytokinesis. Aurora kinase inhibitor II is a cell-permeable anilinoquinazoline that blocks the activity of Aurora A (IC50 = 0.39 µM). In MCF-7 cells, it blocks proliferation with an IC50 value of 1.25 µM.
Brand Name: Vulcanchem
CAS No.: 331770-21-9
VCID: VC0160856
InChI: InChI=1S/C23H20N4O3/c1-29-20-12-18-19(13-21(20)30-2)24-14-25-22(18)26-16-8-10-17(11-9-16)27-23(28)15-6-4-3-5-7-15/h3-14H,1-2H3,(H,27,28)(H,24,25,26)
SMILES: COC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC=C(C=C3)NC(=O)C4=CC=CC=C4)OC
Molecular Formula: C23H20N4O3
Molecular Weight: 400.4 g/mol

Aurora Kinase Inhibitor II

CAS No.: 331770-21-9

Reference Standards

VCID: VC0160856

Molecular Formula: C23H20N4O3

Molecular Weight: 400.4 g/mol

Aurora Kinase Inhibitor II - 331770-21-9

CAS No. 331770-21-9
Product Name Aurora Kinase Inhibitor II
Molecular Formula C23H20N4O3
Molecular Weight 400.4 g/mol
IUPAC Name N-[4-[(6,7-dimethoxyquinazolin-4-yl)amino]phenyl]benzamide
Standard InChI InChI=1S/C23H20N4O3/c1-29-20-12-18-19(13-21(20)30-2)24-14-25-22(18)26-16-8-10-17(11-9-16)27-23(28)15-6-4-3-5-7-15/h3-14H,1-2H3,(H,27,28)(H,24,25,26)
Standard InChIKey IMYVCWQAHSYYOO-UHFFFAOYSA-N
SMILES COC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC=C(C=C3)NC(=O)C4=CC=CC=C4)OC
Canonical SMILES COC1=C(C=C2C(=C1)C(=NC=N2)NC3=CC=C(C=C3)NC(=O)C4=CC=CC=C4)OC
Description The Aurora kinases are a family of serine/threonine kinases that are key regulators of mitosis and cytokinesis. Aurora kinase inhibitor II is a cell-permeable anilinoquinazoline that blocks the activity of Aurora A (IC50 = 0.39 µM). In MCF-7 cells, it blocks proliferation with an IC50 value of 1.25 µM.
Synonyms 4-(4ʹ-Benzamidoanilino)-6,7-dimethoxyquinazoline
Reference 1.Heron, N.M.,Anderson, M.,Blowers, D.P., et al. SAR and inhibitor complex structure determination of a novel class of potent and specific Aurora kinase inhibitors. Bioorganic & Medicinal Chemistry Letters 16(5), 1320-1323 (2006).
PubChem Compound 6610278
Last Modified Nov 11 2021
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